Cas no 1342150-55-3 (3-(4-bromo-1H-pyrazol-1-yl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(4-bromo-1H-pyrazol-1-yl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 1342150-55-3
• MF: C₇H₉BrN₂O₃
• MW: 249.061960935593
• MDL: MFCD20333443
• CID: 5614211
• PubChem ID: 64472048
• Update Time: 2025-06-15

3-(4-bromo-1H-pyrazol-1-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS013795938
• 3-(4-bromo-1H-pyrazol-1-yl)-2-hydroxy-2-methylpropanoic acid
• CS-0246365
• 3-(4-bromopyrazol-1-yl)-2-hydroxy-2-methylpropanoic acid
• EN300-3228965
• 1342150-55-3
• Z1233165140
• 1H-Pyrazole-1-propanoic acid, 4-bromo-α-hydroxy-α-methyl-

• MDL： MFCD20333443
• Inchi： 1S/C7H9BrN2O3/c1-7(13,6(11)12)4-10-3-5(8)2-9-10/h2-3,13H,4H2,1H3,(H,11,12)
• InChI Key： FEZADRMNIFTQRH-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 247.97965g/mol
• Monoisotopic Mass: 247.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 429.7±40.0 °C(Predicted)
• pka: 3.52±0.16(Predicted)

Additional information on 3-(4-bromo-1H-pyrazol-1-yl)-2-hydroxy-2-methylpropanoic acid

Introduction to 3-(4-bromo-1H-pyrazol-1-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 1342150-55-3)

3-(4-bromo-1H-pyrazol-1-yl)-2-hydroxy-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1342150-55-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a 4-bromo substituent on the pyrazole ring and a 2-hydroxy-2-methylpropanoic acid moiety contributes to its unique chemical properties and potential therapeutic applications.

The pyrazole core is a versatile scaffold widely recognized for its role in drug discovery. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of a bromo atom at the 4-position of the pyrazole ring enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the 2-hydroxy-2-methylpropanoic acid side chain introduces hydrophilic and chelating properties, which can be exploited in drug design to improve solubility and binding affinity.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazole derivatives. One of the most compelling areas of research is their application in cancer therapy. Studies have demonstrated that certain pyrazole compounds can inhibit kinases and other enzymes involved in tumor progression. The 4-bromo substituent in 3-(4-bromo-1H-pyrazol-1-yl)-2-hydroxy-2-methylpropanoic acid may play a crucial role in modulating enzyme activity by participating in hydrogen bonding or π-stacking interactions with target proteins.

Furthermore, this compound has shown promise in anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, including cancer, arthritis, and cardiovascular disorders. Pyrazole derivatives have been reported to modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The hydroxy group in the 2-hydroxy-2-methylpropanoic acid moiety may contribute to its ability to interact with biological targets involved in inflammation regulation.

Another area of interest is the potential application of 3-(4-bromo-1H-pyrazol-1-yl)-2-hydroxy-2-methylpropanoic acid in neurodegenerative diseases. Pyrazole compounds have been investigated for their ability to cross the blood-brain barrier and exert neuroprotective effects. The structural features of this compound, particularly the bromo-substituted pyrazole ring, may facilitate its penetration into the central nervous system and interact with neuroreceptors or enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(4-bromo-1H-pyrazol-1-yl)-2-hydroxy-2-methylpropanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step at the 4-position of the pyrazole ring is critical and must be performed under controlled conditions to avoid side reactions. Additionally, the introduction of the 2-hydroxy-2-methylpropanoic acid side chain necessitates careful consideration of reaction conditions to prevent unwanted degradation or polymerization.

In terms of pharmacokinetic properties, the presence of both hydrophilic and lipophilic groups in this compound suggests potential for oral bioavailability. The hydroxyl group may enhance solubility, while the branched alkyl chain could improve membrane permeability. These characteristics make it an attractive candidate for further development as an active pharmaceutical ingredient (API).

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-(4-bromo-1H-pyrazol-1-yl)-2-hydroxy-2-methylpropanoic acid with greater accuracy before conducting expensive experimental assays. Molecular docking studies have shown that this compound can bind to various protein targets with high affinity, suggesting multiple potential mechanisms of action.

The compound's structural similarity to known bioactive molecules also makes it a valuable tool for structure-based drug design. By modifying specific functional groups or substituents, researchers can fine-tune its activity against particular targets while maintaining overall structural integrity. This flexibility is crucial for developing drugs with improved efficacy and reduced side effects.

In conclusion, 3-(4-bromo-1H-pyrazol-1-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 1342150-55-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advances in drug discovery technologies, position it as a valuable asset in the development of novel therapeutic agents targeting cancer, inflammation, and neurodegenerative diseases.